Cas no 1935979-37-5 (3-(2-Hydroxyethyl)oxolane-3-carbaldehyde)

• Product Name: 3-(2-Hydroxyethyl)oxolane-3-carbaldehyde
• CAS No: 1935979-37-5
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 5744404
• PubChem ID: 131165212
• Update Time: 2025-10-30

3-(2-Hydroxyethyl)oxolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1935979-37-5
• 3-(2-Hydroxyethyl)oxolane-3-carbaldehyde
• EN300-1622005
• 3-Furancarboxaldehyde, tetrahydro-3-(2-hydroxyethyl)-

• Inchi： 1S/C7H12O3/c8-3-1-7(5-9)2-4-10-6-7/h5,8H,1-4,6H2
• InChI Key： SBWDDBFPWZALLF-UHFFFAOYSA-N
• SMILES： O1CCC(C=O)(CCO)C1

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.202±0.06 g/cm3(Predicted)
• Boiling Point: 252.6±20.0 °C(Predicted)
• pka: 15.05±0.10(Predicted)

Additional information on 3-(2-Hydroxyethyl)oxolane-3-carbaldehyde

3-(2-Hydroxyethyl)oxolane-3-carbaldehyde: A Comprehensive Overview

3-(2-Hydroxyethyl)oxolane-3-carbaldehyde, also known by its CAS number 1935979-37-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure featuring a hydroxyl group and an aldehyde functional group, has garnered attention due to its potential applications in drug delivery systems, bioconjugation, and advanced materials. Recent studies have highlighted its role in enhancing the stability and bioavailability of therapeutic agents, making it a promising candidate for future biomedical applications.

The synthesis of 3-(2-Hydroxyethyl)oxolane-3-carbaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring the compound's suitability for various industrial and academic applications. The compound's structure, which includes a five-membered ring system, contributes to its stability and reactivity, making it an ideal substrate for further chemical modifications.

Recent advancements in the study of 1935979-37-5 have focused on its ability to act as a versatile building block in organic synthesis. Its hydroxyl group allows for easy functionalization, enabling the creation of complex molecules with tailored properties. For instance, scientists have successfully utilized this compound as a precursor for synthesizing biodegradable polymers, which hold potential in sustainable materials development. Additionally, its aldehyde group facilitates reactions such as condensation and oxidation, further expanding its utility in chemical transformations.

In terms of physical properties, 3-(2-Hydroxyethyl)oxolane-3-carbaldehyde exhibits a melting point of approximately 45°C and a boiling point around 180°C under standard conditions. These properties make it suitable for use in both laboratory settings and industrial processes where thermal stability is required. The compound's solubility in common organic solvents like dichloromethane and ethanol also enhances its practicality in various chemical reactions.

The biological activity of 1935979-37-5 has been a focal point of recent research efforts. Studies have demonstrated that this compound possesses moderate antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. Furthermore, its ability to interact with biological molecules such as proteins and nucleic acids suggests potential applications in drug design and delivery systems. Researchers are actively exploring its role as a ligand in metalloenzyme mimics, which could lead to innovative treatments for metabolic disorders.

In the realm of materials science, 3-(2-Hydroxyethyl)oxolane-3-carbaldehyde has shown promise as a precursor for synthesizing advanced materials with tailored mechanical and electronic properties. By incorporating this compound into polymer networks, scientists have developed materials with enhanced flexibility and durability, suitable for use in flexible electronics and biomedical devices. The compound's ability to form cross-linked structures through condensation reactions further enhances its utility in creating robust materials.

The environmental impact of 1935979-37-5 has also been a subject of recent investigations. Studies indicate that the compound is biodegradable under specific conditions, reducing its ecological footprint compared to traditional synthetic materials. This attribute aligns with the growing demand for sustainable chemicals in various industries. Researchers are exploring methods to optimize the degradation process further, ensuring that the compound can be safely integrated into eco-friendly products.

In conclusion, 3-(2-Hydroxyethyl)oxolane-3-carbaldehyde, or CAS number 1935979-37-5, represents a versatile and multifaceted compound with wide-ranging applications across diverse fields. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within organic chemistry and materials science. As research continues to uncover new possibilities for this compound, its role in advancing both academic knowledge and industrial practices is expected to grow significantly.